Cas no 1361494-49-6 (5-(2,4-Dichlorophenyl)pyrimidine-2-methanol)
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol Chemical and Physical Properties
Names and Identifiers
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- 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol
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- Inchi: 1S/C11H8Cl2N2O/c12-8-1-2-9(10(13)3-8)7-4-14-11(6-16)15-5-7/h1-5,16H,6H2
- InChI Key: FZAWHQLOWSVNDO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C1=CN=C(CO)N=C1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 222
- XLogP3: 2.2
- Topological Polar Surface Area: 46
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001448-250mg |
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol |
1361494-49-6 | 98% | 250mg |
$776.06 | 2022-04-03 | |
| Alichem | A039001448-500mg |
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol |
1361494-49-6 | 98% | 500mg |
$1,200.86 | 2022-04-03 | |
| Alichem | A039001448-1g |
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol |
1361494-49-6 | 98% | 1g |
$2,024.25 | 2022-04-03 |
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol
Comprehensive Overview of 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol (CAS No. 1361494-49-6)
5-(2,4-Dichlorophenyl)pyrimidine-2-methanol (CAS No. 1361494-49-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in drug discovery and material science. The presence of the 2,4-dichlorophenyl moiety enhances its potential for binding interactions, making it a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the demand for pyrimidine derivatives has surged, driven by their applications in developing antiviral agents, anticancer drugs, and herbicides. Researchers are particularly interested in 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol due to its versatility in medicinal chemistry. Its molecular structure allows for modifications that can improve pharmacokinetic properties, such as solubility and bioavailability, addressing common challenges in drug formulation.
The synthesis of 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol typically involves multi-step reactions, including condensation and reduction processes. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize yield and purity. These innovations align with the growing trend toward green chemistry, where minimizing waste and energy consumption is prioritized.
From an industrial perspective, CAS No. 1361494-49-6 is often sought after by manufacturers specializing in fine chemicals and custom synthesis. Its role as a building block for small-molecule inhibitors and enzyme modulators underscores its importance in modern drug development. Additionally, its potential applications in crop protection have sparked interest among agrochemical companies aiming to develop next-generation pesticides with improved efficacy and environmental safety.
Analytical characterization of 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality standards, a critical factor for regulatory approval in pharmaceutical applications. The compound's stability under various conditions is also a key area of study, particularly for long-term storage and transportation.
As the scientific community continues to explore pyrimidine-based compounds, 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol remains a focal point for innovation. Its integration into high-throughput screening platforms and combinatorial chemistry libraries highlights its relevance in accelerating drug discovery. With ongoing advancements in computational chemistry, researchers can now predict its interactions with biological targets more accurately, reducing development timelines.
In conclusion, 5-(2,4-Dichlorophenyl)pyrimidine-2-methanol (CAS No. 1361494-49-6) represents a promising candidate for diverse applications, from therapeutics to agriculture. Its structural adaptability and functional groups make it a cornerstone in the design of novel molecules. As industries increasingly prioritize sustainable synthesis and precision medicine, this compound is poised to play a pivotal role in shaping future innovations.
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